Cas no 24123-89-5 (1-Azabicyclo[2.2.2]octan-3-one,2-(phenylmethylene)-)

1-Azabicyclo[2.2.2]octan-3-one,2-(phenylmethylene)- structure
24123-89-5 structure
Product Name:1-Azabicyclo[2.2.2]octan-3-one,2-(phenylmethylene)-
CAS No:24123-89-5
MF:C14H15NO
MW:213.275003671646
CID:272458
PubChem ID:243376
Update Time:2025-04-19

1-Azabicyclo[2.2.2]octan-3-one,2-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.2]octan-3-one,2-(phenylmethylene)-
    • 2-benzylidene-1-azabicyclo[2.2.2]octan-3-one
    • 1-Azabicyclo[2,2,2]octan-3-one, 2-(phenylmethylene)-
    • CHEMBL1719258
    • (2Z)-2-(phenylmethylidene)-1-azabicyclo[2.2.2]octan-3-one
    • AKOS030239978
    • DTXSID401305275
    • Maybridge3_005984
    • HMS3080O04
    • 2-Benzylidene quinuclidine-3-one
    • 2-phenylmethylene-1-azabicyclo[2.2.2]octan-3-one
    • 2-benzylidene-3-oxoquinuclidine
    • 24123-89-5
    • 2-Benzylidene-3-quinuclidinone
    • 2-benzylidene-3-oxo-1-azabicyclo[2.2.2]octane
    • MLS002667567
    • RBGFDYWXBIXLSF-UHFFFAOYSA-N
    • SMR001557332
    • Inchi: 1S/C14H15NO/c16-14-12-6-8-15(9-7-12)13(14)10-11-4-2-1-3-5-11/h1-5,10,12H,6-9H2
    • InChI Key: RBGFDYWXBIXLSF-UHFFFAOYSA-N
    • SMILES: O=C1C(=CC2C=CC=CC=2)N2CCC1CC2

Computed Properties

  • Exact Mass: 213.11545
  • Monoisotopic Mass: 213.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.17
  • Boiling Point: 388.2°C at 760 mmHg
  • Flash Point: 159.3°C
  • Refractive Index: 1.616
  • PSA: 20.31

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